Cas no 1147872-35-2 (6-Methoxypyridin-3-yl 4-methylbenzene-1-sulfonate)

• Product Name: 6-Methoxypyridin-3-yl 4-methylbenzene-1-sulfonate
• CAS No: 1147872-35-2
• MF: C₁₃H₁₃NO₄S
• MW: 279.31162238121
• CID: 6375045
• PubChem ID: 165759045
• Update Time: 2025-06-28

6-Methoxypyridin-3-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1147872-35-2
• 6-methoxypyridin-3-yl 4-methylbenzene-1-sulfonate
• EN300-37152780
• 6-Methoxypyridin-3-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H13NO4S/c1-10-3-6-12(7-4-10)19(15,16)18-11-5-8-13(17-2)14-9-11/h3-9H,1-2H3
• InChI Key： FZLGDIJWTSZYNJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=NC(=CC=1)OC

Computed Properties

• Exact Mass: 279.05652907g/mol
• Monoisotopic Mass: 279.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.9Ų

Additional information on 6-Methoxypyridin-3-yl 4-methylbenzene-1-sulfonate

Recent Advances in the Study of 6-Methoxypyridin-3-yl 4-methylbenzene-1-sulfonate (CAS: 1147872-35-2)

The compound 6-Methoxypyridin-3-yl 4-methylbenzene-1-sulfonate (CAS: 1147872-35-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonate ester derivative, characterized by its methoxypyridinyl and methylbenzene sulfonate moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have optimized synthetic pathways to produce 6-Methoxypyridin-3-yl 4-methylbenzene-1-sulfonate with high yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic sulfonation. These methods not only improve efficiency but also reduce environmental impact, aligning with the principles of green chemistry.

In terms of biological activity, preliminary studies suggest that 6-Methoxypyridin-3-yl 4-methylbenzene-1-sulfonate exhibits notable inhibitory effects on specific enzymatic targets. For instance, it has been investigated for its potential to modulate kinase activity, which could have implications for treating cancers and inflammatory diseases. Molecular docking studies have provided insights into its binding interactions, highlighting the importance of the methoxy and sulfonate groups in target engagement.

Furthermore, the compound's pharmacokinetic properties, including solubility, stability, and metabolic pathways, have been explored to assess its suitability as a drug candidate. Recent in vitro and in vivo studies indicate that 6-Methoxypyridin-3-yl 4-methylbenzene-1-sulfonate demonstrates favorable bioavailability and low toxicity, making it a viable candidate for further preclinical evaluation.

Looking ahead, researchers are focusing on structural modifications to enhance the compound's efficacy and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential in combination therapies and targeted drug delivery systems. The ongoing research underscores the importance of 6-Methoxypyridin-3-yl 4-methylbenzene-1-sulfonate in advancing therapeutic innovations.

In conclusion, 6-Methoxypyridin-3-yl 4-methylbenzene-1-sulfonate (CAS: 1147872-35-2) represents a promising scaffold in medicinal chemistry. Its versatile applications, from synthetic intermediate to potential therapeutic agent, highlight its significance in contemporary research. Continued investigations will likely uncover new opportunities for its use in addressing unmet medical needs.